2-{[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(2-methoxyphenyl)propanamide

• IUPAC Name: 2-[1-(2,4-dimethylphenyl)tetrazol-5-yl]sulfanyl-N-(2-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H21N5O2S/c1-12-9-10-16(13(2)11-12)24-19(21-22-23-24)27-14(3)18(25)20-15-7-5-6-8-17(15)26-4/h5-11,14H,1-4H3,(H,20,25)
• InChI Key: OQTHLBDQPZDAMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=NN=N2)SC(C)C(=O)NC3=CC=CC=C3OC)C
• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol

Description

The compound of interest belongs to a class of chemicals that incorporate tetrazole and thioamide functionalities, known for their versatile applications in medicinal chemistry and materials science. Tetrazoles are recognized for their mimicry of the carboxylate group, offering potential bioactivity, while thioamides are crucial for their role in various biological activities and material properties.

Synthesis Analysis

Synthesis of related tetrazole compounds involves strategic methodologies, including reactions that form the tetrazole ring, such as [2+3] cycloaddition of nitriles and azides. The introduction of the thioamide function typically follows via thiourea intermediates or direct sulfuration reactions.

Molecular Structure Analysis

Tetrazole derivatives exhibit a range of molecular conformations, influenced by substituents on the tetrazole ring and interactions with other functional groups. X-ray diffraction analysis provides insights into their nonplanar configurations, highlighting the influence of the tetrazole and benzene rings' dihedral angles on molecular structure (Askerov et al., 2019).

Chemical Reactions and Properties

Tetrazole compounds engage in various chemical reactions, including nucleophilic substitution and addition reactions, facilitated by the tetrazole ring's reactivity. Their chemical properties are significantly influenced by the presence of electron-withdrawing or donating groups, affecting their reactivity towards electrophiles and nucleophiles.

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystal structure, are crucial for understanding the compound's behavior in different environments. These properties are determined by molecular interactions, including hydrogen bonding and π-π stacking, which can be elucidated through crystallography studies (Askerov et al., 2019).